Cas no 1804178-44-6 (1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1804178-44-6
• MF: C₁₀H₇BrF₄O₂
• MW: 315.05899643898
• CID: 4976324
• Update Time: 2025-05-05

1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF4O2/c11-5-8(16)2-6-1-7(12)4-9(3-6)17-10(13,14)15/h1,3-4H,2,5H2
• InChI Key： QLCGHOGRMOHRST-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C=1)OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804178-44-6)

1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one is a complex organic compound with the CAS registry number 1804178-44-6. This compound is notable for its unique structural features, which include a bromine atom, a fluorine-substituted aromatic ring, and a trifluoromethoxy group. These functional groups contribute to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The core structure of this compound consists of a propanone backbone, where the ketone group is positioned at the second carbon. The first carbon of this backbone is substituted with a bromine atom, while the third carbon is attached to a phenyl ring that carries fluorine and trifluoromethoxy substituents. The presence of these electronegative groups significantly influences the electronic properties of the molecule, making it a promising candidate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, the trifluoromethoxy group is known to enhance the lipophilicity and stability of molecules, which are critical properties for drug candidates. Additionally, the fluorine atom in the aromatic ring can modulate the electronic environment, potentially influencing bioavailability and target specificity. Researchers have explored similar compounds in the development of kinase inhibitors and other therapeutic agents.

In terms of synthesis, 1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The compound's stability under different conditions has also been a subject of interest. Studies indicate that it exhibits good thermal stability but may undergo side reactions under certain acidic or basic conditions. Understanding these properties is essential for its safe handling and storage in research and industrial settings.

Moreover, computational chemistry tools have been employed to predict the compound's behavior in various chemical environments. These studies provide insights into its reactivity, solubility, and potential interactions with biological systems. Such computational approaches are increasingly being integrated into early-stage drug discovery pipelines to accelerate development timelines.

In conclusion, 1-Bromo-3-(3-fluoro-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804178-44-6) represents a valuable building block in organic synthesis with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a key intermediate for developing advanced materials and bioactive molecules.